Cas no 1595760-88-5 (3-Butyn-2-one, 1-(1-aminocyclopentyl)-)

• Product Name: 3-Butyn-2-one, 1-(1-aminocyclopentyl)-
• CAS No: 1595760-88-5
• MF: C₉H₁₃NO
• MW: 151.205622434616
• CID: 5292194
• Update Time: 2025-10-29

3-Butyn-2-one, 1-(1-aminocyclopentyl)- Chemical and Physical Properties

Names and Identifiers

• 3-Butyn-2-one, 1-(1-aminocyclopentyl)-

• Inchi： 1S/C9H13NO/c1-2-8(11)7-9(10)5-3-4-6-9/h1H,3-7,10H2
• InChI Key： BRTOGIOQOAOLAM-UHFFFAOYSA-N
• SMILES： C(C1(N)CCCC1)C(=O)C#C

Additional information on 3-Butyn-2-one, 1-(1-aminocyclopentyl)-

3-Butyn-2-one, 1-(1-aminocyclopentyl)- (CAS No. 1595760-88-5): A Comprehensive Overview in Modern Chemical Biology and Medicinal Chemistry

The compound 3-Butyn-2-one, 1-(1-aminocyclopentyl)-, identified by its unique Chemical Abstracts Service (CAS) number 1595760-88-5, represents a fascinating molecule with significant implications in the realms of chemical biology and medicinal chemistry. This heterocyclic ketone derivative, characterized by a cyclopentylamine substituent attached to a butynone core, has garnered attention due to its structural complexity and potential biological activities. The interplay between the alkyne functionality and the amino-substituted cyclopentane ring offers a rich scaffold for further chemical manipulation and biological exploration.

In recent years, the study of such nitrogen-containing heterocycles has seen considerable advancements, particularly in their role as pharmacophores in drug discovery. The 1-(1-aminocyclopentyl)- moiety introduces both basicity and steric constraints, which can be exploited to modulate binding interactions with biological targets. This dual functionality makes the compound an attractive candidate for developing novel therapeutic agents, particularly in the treatment of neurological disorders, where precise targeting is often required.

One of the most compelling aspects of 3-Butyn-2-one, 1-(1-aminocyclopentyl)- is its potential as a precursor in the synthesis of more complex molecules. The butynone group serves as an excellent site for further functionalization via reactions such as hydrogenation, oxidation, or coupling reactions. These transformations can yield derivatives with tailored properties, enabling researchers to fine-tune both potency and selectivity. For instance, recent studies have demonstrated the utility of this compound in generating libraries of analogs for high-throughput screening (HTS), facilitating the identification of lead compounds for further development.

The cyclopentylamine component of 3-Butyn-2-one, 1-(1-aminocyclopentyl)- also contributes to its biological relevance. Cycloalkylamines are known for their ability to enhance oral bioavailability and metabolic stability, making them favorable in drug design. Moreover, modifications within this ring system can influence receptor binding affinity and pharmacokinetic profiles. Current research is exploring how variations in the cyclopentyl ring can be leveraged to improve binding to specific enzymes or receptors, thereby enhancing therapeutic efficacy.

From a synthetic chemistry perspective, 3-Butyn-2-one, 1-(1-aminocyclopentyl)- exemplifies the elegance of constructing complex molecules from simpler precursors. The synthesis typically involves multi-step pathways that require precise control over reaction conditions to ensure high yields and purity. Advanced techniques such as transition-metal-catalyzed cross-coupling reactions have been employed to introduce the desired substituents efficiently. These methods not only streamline the synthetic process but also allow for greater flexibility in modifying the molecular structure.

The compound's potential applications extend beyond traditional pharmaceuticals into areas like materials science and agrochemicals. For example, derivatives of 3-Butyn-2-one, 1-(1-aminocyclopentyl)- have shown promise as intermediates in the synthesis of novel polymers with unique properties. Additionally, its structural motifs are being explored in designing agrochemicals that offer improved environmental compatibility while maintaining efficacy.

Recent computational studies have further illuminated the mechanistic aspects of reactions involving 3-Butyn-2-one, 1-(1-aminocyclopentyl)-. Molecular modeling techniques have been instrumental in predicting how different substituents affect electronic distributions and steric interactions within the molecule. These insights are crucial for rational drug design, allowing chemists to anticipate which modifications will yield compounds with enhanced biological activity.

In conclusion,3-Butyn-2-one, 1-(1-aminocyclopentyl)- (CAS No. 1595760-88-5) stands as a testament to the innovative spirit driving modern chemical biology and medicinal chemistry forward. Its unique structural features offer a wealth of opportunities for exploration across multiple disciplines. As research continues to uncover new applications and synthetic strategies, this compound is poised to play an increasingly significant role in shaping future advancements.